6-Bromo-7-chloro-3-ethoxycarbonyl-4-hydroxy-quinoline

• Molecular Formula: C12H9BrClNO3
• Molecular Weight: 330.56 g/mol
• IUPAC Name: ethyl 6-bromo-7-chloro-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H9BrClNO3/c1-2-18-12(17)7-5-15-10-4-9(14)8(13)3-6(10)11(7)16/h3-5H,2H2,1H3,(H,15,16)
• InChI Key: BAZNCMIOKGCFGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC2=CC(=C(C=C2C1=O)Br)Cl

Description

6-Bromo-7-chloro-3-ethoxycarbonyl-4-hydroxy-quinoline is a useful research compound. Its molecular formula is C12H9BrClNO3 and its molecular weight is 330.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-chloroaniline (8.3 g) and diethyl ethoxymethylene malonate (8.9 g) was heated at 120°-130° C. for 1.5 hours. The mixture was added to diphenyl ether (140 ml) and refluxed for 30 minutes. The cooled mixture was filtered, the solid was washed with benzene and dried. The solid was recrystallized from DMF to give 6-bromo-7-chloro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid ethyl ester (11.7 g).